![molecular formula C20H16FN5O3 B2529164 2-(7-(2-fluorophenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidin-3(2H,4H,5H)-yl)-N-(pyridin-3-ylmethyl)acetamide CAS No. 1115565-80-4](/img/structure/B2529164.png)
2-(7-(2-fluorophenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidin-3(2H,4H,5H)-yl)-N-(pyridin-3-ylmethyl)acetamide
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Description
2-(7-(2-fluorophenyl)-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidin-3(2H,4H,5H)-yl)-N-(pyridin-3-ylmethyl)acetamide is a useful research compound. Its molecular formula is C20H16FN5O3 and its molecular weight is 393.378. The purity is usually 95%.
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Scientific Research Applications
Radioligand Development for PET Imaging
Compounds related to pyrrolopyrimidine derivatives have been synthesized and evaluated for their potential as radioligands in Positron Emission Tomography (PET) imaging. For instance, the development of fluorine-18 labeled compounds like DPA-714, which contain fluorophenyl and pyrrolopyrimidine structures, showcases the utility of these molecules in neuroimaging, particularly for imaging the translocator protein (18 kDa) in neuroinflammatory processes. These compounds demonstrate high binding affinities and selectivity, making them suitable for in vivo imaging of neuroinflammation, a hallmark of various neurological disorders (Dollé et al., 2008).
TSPO Ligands for Cancer Imaging
Additionally, certain pyrazolopyrimidine derivatives, closely related to the compound of interest, have been synthesized and evaluated for their binding affinity to the translocator protein (TSPO). TSPO is recognized as an early biomarker for neuroinflammation but also has implications in cancer imaging. Novel compounds exhibiting subnanomolar affinity for TSPO and significant in vivo uptake in animal models of neuroinflammation highlight the potential of these molecules in PET imaging of TSPO expression, which can be extended to cancer imaging applications (Damont et al., 2015).
Antimicrobial Activity
Research into heterocyclic compounds incorporating pyrimidine moieties has shown that these compounds can exhibit antimicrobial activity. The synthesis of new heterocycles with antipyrine and pyrimidine structures and their evaluation as antimicrobial agents point towards the application of such compounds in developing new antibacterial and antifungal therapies (Bondock et al., 2008).
properties
IUPAC Name |
2-[7-(2-fluorophenyl)-2,4-dioxo-1,5-dihydropyrrolo[3,2-d]pyrimidin-3-yl]-N-(pyridin-3-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FN5O3/c21-15-6-2-1-5-13(15)14-10-24-18-17(14)25-20(29)26(19(18)28)11-16(27)23-9-12-4-3-7-22-8-12/h1-8,10,24H,9,11H2,(H,23,27)(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVDGPBIILVEOLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CNC3=C2NC(=O)N(C3=O)CC(=O)NCC4=CN=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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